Cas no 886502-96-1 (2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 886502-96-1
• MF: C₁₂H₉F₃N₂O₂S
• MW: 302.272271871567
• MDL: MFCD06739367
• CID: 3059891
• PubChem ID: 7148444
• Update Time: 2025-06-15

2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2- m -Tolylamino-4-trifluoromethyl-thiazole-5-carboxylic acid
• 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 2-(M-Tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylicacid
• AKOS000313001
• 2-m-Tolylamino-4-trifluoromethyl-thiazole-5-carboxylic acid
• BBL040452
• 2-(3-TOLUIDINO)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-(M-Tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylic acid
• EN300-230415
• 2-(3-methylanilino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 886502-96-1
• MFCD06739367
• 2-[(3-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• SB83143
• STK350485

• MDL： MFCD06739367
• Inchi： 1S/C12H9F3N2O2S/c1-6-3-2-4-7(5-6)16-11-17-9(12(13,14)15)8(20-11)10(18)19/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： RGKWMNAJAJLAOZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 302.03368319Da
• Monoisotopic Mass: 302.03368319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 886502-96-1)

2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 886502-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular formula, C₁₂H₉F₃N₂O₂S, highlights the presence of a trifluoromethyl group, which is often associated with enhanced metabolic stability and lipophilicity in drug design. Researchers are particularly interested in its potential applications as a bioactive scaffold for developing novel therapeutics.

The thiazole core of this compound is a five-membered ring containing sulfur and nitrogen atoms, which is a common motif in many FDA-approved drugs. The incorporation of a 3-methylphenyl moiety and a carboxylic acid functional group further enhances its versatility in chemical modifications. Recent studies have explored its role as a kinase inhibitor, a hot topic in cancer research, where targeting specific kinases has become a cornerstone of precision medicine. Additionally, the trifluoromethyl group is a trending topic in medicinal chemistry due to its ability to improve pharmacokinetic properties.

From a synthetic chemistry perspective, 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be synthesized via multi-step reactions involving condensation and cyclization processes. Its CAS No. 886502-96-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications. The compound’s solubility and stability profiles make it suitable for formulation studies, a critical aspect of drug development. Researchers are also investigating its potential as a building block for more complex molecules, aligning with the growing demand for modular synthesis approaches in green chemistry.

In the context of agrochemicals, this compound’s thiazole derivatives have shown promise as fungicides and herbicides, addressing global concerns about sustainable agriculture. The trifluoromethyl group’s electronegativity contributes to its interaction with biological targets, a feature often highlighted in AI-driven drug discovery platforms. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid are gaining traction for their balanced physicochemical properties.

Environmental and regulatory considerations are also pivotal in discussions about this compound. Its degradation pathways and ecotoxicological impact are subjects of ongoing research, reflecting the broader emphasis on green chemistry principles. Analytical methods such as HPLC and LC-MS are commonly employed to quantify and characterize CAS No. 886502-96-1 in complex matrices, ensuring compliance with safety standards. These aspects resonate with the increasing public interest in sustainable science and eco-friendly innovations.

In summary, 2-(3-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid represents a compelling case study at the intersection of chemistry, biology, and environmental science. Its structural attributes and functional groups align with contemporary trends in drug discovery and material science, making it a valuable subject for academic and industrial research. As scientific inquiries continue to evolve, this compound’s potential applications are likely to expand, further solidifying its relevance in modern chemistry.